5-Bromo-2-(difluoromethoxy)-1,3-difluorobenzene

• IUPAC Name: 5-bromo-2-(difluoromethoxy)-1,3-difluorobenzene
• InChI: InChI=1S/C7H3BrF4O/c8-3-1-4(9)6(5(10)2-3)13-7(11)12/h1-2,7H
• InChI Key: ZZIBINAQRAEVEO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)OC(F)F)F)Br
• Molecular Formula: C7H3BrF4O
• DSSTOX Substance ID: DTXSID20627753
• Molecular Weight: 259.00 g/mol
• CAS RN: 181806-67-7

Description

Molecular Structure Analysis

The molecular structure of a similar compound, 5-bromo-2-(difluoromethoxy)pyridine, has been reported. The molecular formula is C6H4BrF2NO, and the InChI code is 1S/C6H4BrF2NO/c7-4-1-2-5(10-3-4)11-6(8)9/h1-3,6H.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 5-bromo-2-(difluoromethoxy)pyridine, have been reported. The molecular weight is 224.00 g/mol, and it has a topological polar surface area of 22.1 Ų.

Scientific Research Applications

Regioflexible Substitution and Organic Synthesis

The compound demonstrates the versatility and efficiency of modern organometallic methods in the selective conversion of fluorobenzene derivatives into various benzoic acids and bromobenzoic acids. This showcases the compound's role in facilitating complex organic synthesis processes through regiocontrolled monodebromination and other substitution reactions, highlighting its utility in accessing a wide range of synthetically valuable compounds (Schlosser & Heiss, 2003).

Photodissociation Studies

Research on the photodissociation of bromofluorobenzenes, including structures similar to 5-Bromo-2-(difluoromethoxy)-1,3-difluorobenzene, reveals insights into the mechanisms of C-Br bond breaking under light exposure. This investigation is crucial for understanding the photochemical behavior of halogenated aromatic compounds, potentially informing photostability and degradation pathways in various applications (Borg, 2007).

Synthesis and Chemical Transformations

The compound and its derivatives are key precursors in diverse organic transformations, offering pathways to synthesize dibromobenzenes and other fluorinated aromatics. These methodologies underscore the compound's significance in enabling access to a broad spectrum of chemicals necessary for further research and development in organic chemistry (Diemer, Leroux, & Colobert, 2011).

Electrophilic Aromatic Substitution Reactions

Studies on electrophilic aromatic substitution reactions facilitated by compounds like 5-Bromo-2-(difluoromethoxy)-1,3-difluorobenzene provide foundational knowledge for synthetic strategies. These reactions are essential for constructing complex molecular architectures, demonstrating the compound's utility in synthetic organic chemistry (Heiss, Marzi, & Schlosser, 2003).

Advanced Materials Synthesis

Research into the synthesis of advanced materials, including the creation of triazidobenzenes from fluorobenzene derivatives, showcases potential applications in polymer chemistry and organic synthesis. This highlights the compound's role in the development of new materials with specific photoactive and magnetic properties (Chapyshev & Chernyak, 2013).

Mechanism of Action

Target of Action

Brominated compounds like bromodeoxyuridine (brdu), which has a similar structure, are known to be incorporated into dna during replication . This suggests that the compound could interact with DNA or associated replication machinery.

Mode of Action

It’s plausible that it might behave similarly to brdu, which is incorporated into dna in place of thymidine during the s phase of the cell cycle . This incorporation can be detected using specific antibodies, allowing for the identification of cells that have recently undergone DNA replication .

Biochemical Pathways

The incorporation of brdu into dna can affect dna replication and repair pathways

Pharmacokinetics

It’s predicted to have high gi absorption and be bbb permeant . Its lipophilicity is also predicted to be moderate, which could impact its bioavailability .

Result of Action

The incorporation of brdu into dna can lead to mutations . If 5-Bromo-2-(difluoromethoxy)-1,3-difluorobenzene behaves similarly, it could potentially cause genetic changes in cells where it’s incorporated.